Cas no 1360605-11-3 (4-Bromo-5-(4-hydroxyphenyl)thiophene-3-carbaldehyde)

• Product Name: 4-Bromo-5-(4-hydroxyphenyl)thiophene-3-carbaldehyde
• CAS No: 1360605-11-3
• Molecular Formula: C₁₁H₇O₂SBr
• Molecular Weight: 283.141
• CID: 3167056
• PubChem ID: 84819480

4-Bromo-5-(4-hydroxyphenyl)thiophene-3-carbaldehyde Properties

Names and Identifiers

• 1360605-11-3
• 4-Bromo-5-(4-hydroxyphenyl)thiophene-3-carbaldehyde

• InChIKey： RCKRRVHMHSHQJH-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H7BrO2S/c12-10-8(5-13)6-15-11(10)7-1-3-9(14)4-2-7/h1-6,14H
• SMILES： C1=C(C=CC(=C1)O)C2=C(C(=CS2)C=O)Br

Computed Properties

• Exact Mass: 281.93501Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 281.93501Da
• Heavy Atom Count: 15
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids